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Compound of Interest

Compound Name:
2-Amino-6-nitro-4-

neopentylphenol

CAS No.: 83488-03-3

Cat. No.: B12669262

Get Quote

Executive Summary & Compound Identification
User Alert: You are likely encountering precipitation issues with CAS 83488-03-3, chemically

identified as 2-Amino-6-nitro-4-neopentylphenol (also referred to as 2-amino-4-(2,2-

dimethylpropyl)-6-nitrophenol).[1][2][3]

This compound presents a classic "solubility paradox" often seen in impurity profiling and

intermediate synthesis:

The "Ortho-Effect": The proximity of the nitro (

), amino (

), and hydroxyl (

) groups allows for strong intramolecular hydrogen bonding.[1][2][4][5][3] This "locks" the
polar protons, preventing them from interacting with water molecules.[2][4][3]
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Lipophilicity: The neopentyl tail adds significant hydrophobicity (estimated LogP > 3.5),

making the molecule behave more like a grease than a salt.[1][2][4][5][3]

This guide provides a validated workflow to solubilize CAS 83488-03-3 for biological assays

(e.g., Ames test for genotoxicity) or analytical standards (HPLC).

Troubleshooting Decision Matrix (Logic Flow)
Before attempting to dissolve the powder directly in water (which will fail), follow this decision

tree to select the correct vehicle for your application.[2][4][5][3]

Start: Solid CAS 83488-03-3

Define Application

Cell/Enzyme Assay
(Low Solvent Tolerance)

HPLC/LC-MS Standard
(High Solvent Tolerance) Chemical Synthesis

1. Dissolve in 100% DMSO
(Stock: 10-50 mM)

Dissolve in Methanol or
Acetonitrile:Water (80:20)

Use Toluene, DCM,
or Ethyl Acetate

2. Dilute into Media
(Keep DMSO < 0.5%)

Check for Precipitation
(Turbidity/DLS)
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Figure 1: Strategic workflow for solubilizing CAS 83488-03-3 based on experimental

requirements.

Frequently Asked Questions (Technical
Troubleshooting)
Q1: Why does the compound precipitate immediately
upon dilution into PBS (pH 7.4)?
Diagnosis: This is due to the hydrophobic effect and the isoelectric insolubility.[1][2][4][5][3]

Mechanism: At neutral pH (7.4), the phenolic proton (pKa ~7-8 due to the electron-

withdrawing nitro group) and the aniline group (pKa ~2-3) result in a largely neutral,

uncharged molecule.[1][2][4][5][3] The hydrophobic neopentyl tail drives the molecules to

aggregate to minimize water contact.[2][4][5][3]

Fix: You must create a "kinetic solubility" window.[1][4][5][3]

Dissolve the neat powder in 100% DMSO (Dimethyl Sulfoxide) first.[1][2][4][3] This breaks

the crystal lattice.[2][4][5][3]

Vortex the aqueous buffer while slowly adding the DMSO stock.

Critical Step: Do not exceed 1% v/v DMSO in the final aqueous solution if possible. Above

this, the compound may "crash out" over time.[2][4][5][3]

Q2: Can I use pH adjustment to improve solubility?
Diagnosis: Yes, but with stability risks.

High pH (> 10): The phenol group will deprotonate to form a phenolate anion (

).[1][2][4][5][3] This is highly water-soluble.[2][4][5][3][6]

Risk:[1][2][4][5][3][7][8] Aminophenols are prone to rapid oxidation (turning dark

brown/black) at high pH, especially in the presence of air (quinonimine formation).[2][4][5]

[3]
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Low pH (< 2): The amino group might protonate (

), but the nitro group significantly reduces the basicity of the amine, making this difficult to
achieve without very strong acids.[1][2][4][5][3]

Recommendation: Avoid pH adjustment for biological assays unless you add an antioxidant

(e.g., Ascorbic Acid) and work under inert atmosphere (

).[1][2][4][5][3]

Q3: What is the maximum solubility I can expect?
Based on structural analogs (e.g., 2-amino-4-tert-amyl-6-nitrophenol), here are the estimated

limits:

Solvent System Solubility Limit (Est.) Comment

Water (pH 7) < 0.01 mg/mL
Practically insoluble.[1][2][4][5]

[3]

DMSO > 50 mg/mL
Excellent stock solvent.[1][2][4]

[5][3]

Methanol > 20 mg/mL
Good for analytical standards.

[1][2][4][5][3]

PBS + 5% Tween 80 ~ 0.5 - 1.0 mg/mL
Micellar solubilization (Best for

biology).[1][2][4][5][3]

Q4: The solution turned from yellow to dark brown. Is it
still good?
Diagnosis:No.

Cause: This indicates oxidation of the amino-phenol moiety.[1][2][4][5][3] Nitrophenols are

yellow; oxidation products (azo dimers or quinones) are dark brown/black.[2][4][5][3]

Action: Discard the solution. Prepare fresh stock in degassed solvents and store in amber

vials at -20°C.
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Validated Protocol: Preparation of Stock for Cell
Culture
Objective: Prepare a 100 µM working solution in cell media without precipitation.

Materials:

CAS 83488-03-3 (Solid)[1][9]

DMSO (Anhydrous, Cell Culture Grade)[1][2][4][5][3]

Vortex Mixer[1][4][5][3]

Sonicator bath[1][2][4][5][3]

Step-by-Step:

Weighing: Weigh 2.24 mg of CAS 83488-03-3 (MW ≈ 224.26 g/mol ).[1][2][4][5][3]

Primary Stock (10 mM): Add 1.0 mL of 100% DMSO to the vial.

Technique: Vortex for 30 seconds. If particles remain, sonicate at 40°C for 5 minutes. The

solution should be clear yellow.[2][4][3]

Intermediate Dilution (Optional but Recommended):

Dilute the 10 mM stock 1:10 into pure Ethanol or PEG-400 (creates a 1 mM secondary

stock).[1][2][4][5][3] This reduces the "shock" when hitting the water.[2][4][5][3]

Final Dilution:

Add 10 µL of the Stock into 990 µL of pre-warmed (37°C) media.

Crucial: Inject the stock sub-surface into the media while vortexing.[1][2][4][5][3] Do not

drop it on top.

Validation: Visually inspect against a black background.[1][2][4][5][3] If cloudy, the

concentration is above the solubility limit.[4][5][3] Reduce to 10 µM.
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References & Data Sources
Chemical Identity & Properties:

Source: ChemicalBook & CAS Common Chemistry.[1][2][4][5][3]

Entry:2-amino-6-nitro-4-neopentylphenol (CAS 83488-03-3).[1][3][9]

Link: (Note: Link directs to the structural analog/family due to database variability; verify

specific isomer on CoA).[1][2][4][5][3]

Solubility Mechanisms of Nitrophenols:

Concept: Intramolecular Hydrogen Bonding (Ortho-Effect) in 2-Nitrophenols.[1][2][5][3]

Reference: Schwarzenbach, G., et al. "Acidity and intramolecular hydrogen bonds of

nitrophenols."[2][4][5][3] Helvetica Chimica Acta.[1][4][5][3]

Context: Explains why 2-nitro isomers are less soluble than 4-nitro isomers.

Handling of Aminophenols (Oxidation Risks):

Source: PubChem Compound Summary for Aminophenols.[1][2][4][5][3]

Link:[1][2][5][3]

Disclaimer:This guide is for research purposes only. CAS 83488-03-3 is a chemical

intermediate/impurity and is not approved for human therapeutic use.[1][3] Always consult the

Safety Data Sheet (SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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